![molecular formula C10H18O2 B032055 trans-4-Isopropylcyclohexanecarboxylic acid CAS No. 7084-93-7](/img/structure/B32055.png)
trans-4-Isopropylcyclohexanecarboxylic acid
Overview
Description
Trans-4-Isopropylcyclohexanecarboxylic acid (IPC) is a cyclic organic acid with a molecular formula of C9H17COOH. It is a derivative of cyclohexanecarboxylic acid and is a useful intermediate in the synthesis of various compounds. IPC has been used in various scientific research applications, including as a reagent in organic synthesis, as a catalyst in catalytic reactions, and as a tool in the study of biochemical and physiological effects.
Scientific Research Applications
It is used in the one-pot Ugi reaction for synthesizing peptidomimetics with excellent yields, which is significant for the field of organic chemistry and drug design (Ramezanpour, Panahi, & Rominger, 2018).
The preparation of this compound is useful for studying the configurations of cyclohexane derivatives, a key aspect in the understanding of organic compound structures (Bekkum et al., 1961).
Its derivatives, specifically trans-4-alkylcyclohexanecarboxylic acid, are utilized in research for studying mesomorphic properties and electrooptic and dynamic parameters of mixtures containing its esters. This has implications in the field of liquid crystal research (Bezborodov et al., 1992).
It is an orally bioavailable soluble epoxide hydrolase inhibitor with effectiveness in treating hypotension in murine models, demonstrating its potential in pharmaceutical applications (Hwang et al., 2007).
The compound has also been used in the synthesis of its derivatives for potential medical applications, including the treatment of diseases like cancer and osteoporosis (Szammer et al., 2006).
In addition, it plays a role in understanding the antifibrinolytic effect, especially in the context of the atomic distance between the nitrogen of the amino group and the carbon of the carboxyl group in specific conformers (Yanaka et al., 1981).
It is also explored in the field of perfumery for synthesizing odorous isomers of leather cyclohexanol and woody acetate (Tentori et al., 2020).
Mechanism of Action
Target of Action
Trans-4-Isopropylcyclohexanecarboxylic acid is primarily used as a substitution for the carboxylic acid component in the Ugi multicomponent condensation . This reaction leads to the formation of (1R,4R)-N-(2-(cyclohexylamino)-2-oxo-4-isopropylcyclohexane-1-carboxamide derivatives .
Mode of Action
The compound interacts with its targets through the Ugi multicomponent condensation . This is an efficient and economic multicomponent reaction which assembles aldehydes (or ketones), amines, isonitriles, and carboxylic acids to afford α-acylamino-carboxamide adducts .
Biochemical Pathways
It’s known that the compound is involved in the synthesis of peptidomimetics via the ugi reaction , which could potentially affect various biochemical pathways.
Pharmacokinetics
It’s known that the compound is slightly soluble in dmso and methanol, and insoluble in water . This could potentially impact its bioavailability.
Result of Action
This compound is used in the synthesis of Nateglinide , a novel D-phenylalanine-derivative hypoglycemic agent . Therefore, the molecular and cellular effects of the compound’s action could be related to the hypoglycemic effects of Nateglinide.
Action Environment
The compound is a white crystalline powder that is soluble in ethanol, chloroform, and ethyl acetate, but insoluble in water . It’s important to consider these solubility properties when considering the compound’s action, efficacy, and stability in different environments. For example, its insolubility in water could limit its use in aqueous environments or systems.
Biochemical Analysis
Biochemical Properties
Trans-4-Isopropylcyclohexanecarboxylic acid plays a significant role in biochemical reactions. It has been used in the Ugi reaction, a multicomponent reaction that assembles aldehydes (or ketones), amines, isonitriles, and carboxylic acids to afford α-acylamino-carboxamide adducts . The nature of these interactions involves the formation of new stereogenic centers .
Cellular Effects
Given its role in the synthesis of α-acylamino-carboxamide derivatives , it may influence cellular processes related to these compounds.
Molecular Mechanism
The molecular mechanism of this compound primarily involves its role in the Ugi reaction . It interacts with aldehydes (or ketones), amines, and isonitriles to form α-acylamino-carboxamide derivatives .
Metabolic Pathways
Given its role in the synthesis of α-acylamino-carboxamide derivatives , it may interact with enzymes or cofactors related to these compounds.
properties
IUPAC Name |
4-propan-2-ylcyclohexane-1-carboxylic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H18O2/c1-7(2)8-3-5-9(6-4-8)10(11)12/h7-9H,3-6H2,1-2H3,(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YRQKWRUZZCBSIG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1CCC(CC1)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H18O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00884281, DTXSID20884283, DTXSID50977652 | |
Record name | Cyclohexanecarboxylic acid, 4-(1-methylethyl)-, trans- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00884281 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Cyclohexanecarboxylic acid, 4-(1-methylethyl)-, cis- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20884283 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-(Propan-2-yl)cyclohexane-1-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50977652 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
170.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
62067-45-2, 7077-05-6, 7084-93-7 | |
Record name | 4-(1-Methylethyl)cyclohexanecarboxylic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=62067-45-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | trans-4-Isopropylcyclohexanecarboxylic acid | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0007077056 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Cyclohexanecarboxylic acid, 4-(1-methylethyl)-, cis- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0007084937 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Cyclohexanecarboxylic acid, 4-isopropyl- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0062067452 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 7084-93-7 | |
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Record name | 62067-45-2 | |
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Record name | Cyclohexanecarboxylic acid, 4-(1-methylethyl)-, trans- | |
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Record name | Cyclohexanecarboxylic acid, 4-(1-methylethyl)-, cis- | |
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Record name | Cyclohexanecarboxylic acid, 4-(1-methylethyl)-, trans- | |
Source | EPA DSSTox | |
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Record name | Cyclohexanecarboxylic acid, 4-(1-methylethyl)-, cis- | |
Source | EPA DSSTox | |
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Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-(Propan-2-yl)cyclohexane-1-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50977652 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | trans-4-isopropylcyclohexanecarboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.027.614 | |
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Record name | cis-4-isopropylcyclohexanecarboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
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Record name | 4-Isopropylcyclohexanecarboxylic Acid | |
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Record name | TRANS-4-ISOPROPYLCYCLOHEXANECARBOXYLIC ACID | |
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Synthesis routes and methods II
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Retrosynthesis Analysis
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